Cas no 1416165-54-2 (2-(2-Methoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-Methoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1416165-54-2
• MF: C₁₄H₂₁BO₃
• MW: 248.125744581223
• CID: 4595549
• PubChem ID: 79662121
• Update Time: 2025-06-14

2-(2-Methoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• starbld0018336
• E92188
• XAKRVAODXAWFKT-UHFFFAOYSA-N
• DB-133268
• SCHEMBL15454943
• CS-0189046
• AKOS018218860
• EN300-1425726
• 1416165-54-2
• MFCD22414471

• Inchi： 1S/C14H21BO3/c1-10-7-8-12(16-6)11(9-10)15-17-13(2,3)14(4,5)18-15/h7-9H,1-6H3
• InChI Key： XAKRVAODXAWFKT-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(C)=CC=C1OC

Computed Properties

• Exact Mass: 248.1583747g/mol
• Monoisotopic Mass: 248.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-(2-Methoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(2-Methoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1416165-54-2)

2-(2-Methoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly specialized boronic ester compound widely utilized in organic synthesis, pharmaceutical research, and material science. With the CAS number 1416165-54-2, this compound has garnered significant attention due to its unique chemical properties and versatile applications. Researchers and industry professionals frequently search for this compound under keywords such as "boronate ester synthesis", "Suzuki-Miyaura coupling reagent", and "arylboronic acid derivatives", reflecting its critical role in modern chemistry.

The molecular structure of 2-(2-Methoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane features a dioxaborolane ring coupled with a methoxy-substituted phenyl group, enhancing its stability and reactivity in cross-coupling reactions. This compound is particularly valuable in palladium-catalyzed reactions, a hot topic in green chemistry and sustainable synthesis. Recent trends in AI-driven drug discovery and high-throughput screening have further amplified interest in such boron-containing intermediates, as they are pivotal for constructing complex molecular architectures.

From an industrial perspective, CAS 1416165-54-2 is often discussed in forums and publications focusing on advanced organic intermediates and catalytic transformations. Its compatibility with microwave-assisted synthesis and flow chemistry techniques aligns with the growing demand for efficient and scalable synthetic methods. Additionally, the compound's role in developing OLED materials and photovoltaic devices has made it a subject of interest in renewable energy research, a sector experiencing exponential growth.

Quality control and handling of 2-(2-Methoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane require adherence to stringent protocols, as its reactivity is sensitive to moisture and oxygen. Suppliers often highlight its high purity grades (e.g., >97%) to meet the demands of pharmaceutical GMP and fine chemical production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its structural integrity, a topic frequently queried in academic and industrial circles.

In summary, 2-(2-Methoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS 1416165-54-2) represents a cornerstone in contemporary synthetic chemistry. Its applications span from drug development to advanced materials, resonating with current scientific priorities like carbon-neutral synthesis and molecular innovation. As research continues to uncover new uses for boronic esters, this compound is poised to remain at the forefront of chemical innovation.